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Introduction
This document provides detailed application notes and protocols for the covalent labeling of

proteins using TCO-PEG2-acid. This method is a cornerstone of bioconjugation, enabling the

attachment of a trans-cyclooctene (TCO) moiety to a protein of interest. The incorporated TCO

group can then undergo a highly efficient and specific bioorthogonal reaction with a tetrazine-

labeled molecule, a process known as the inverse-electron-demand Diels-Alder cycloaddition

(IEDDA).[1][2] This "click chemistry" approach is exceptionally fast and biocompatible, allowing

for the precise conjugation of various payloads such as fluorescent dyes, biotin, or therapeutic

agents to proteins in complex biological environments.[1][3]

The labeling strategy involves two primary stages. First, the carboxylic acid group of TCO-
PEG2-acid is activated using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-

hydroxysuccinimide (NHS). This activated NHS ester then readily reacts with primary amines,

such as the ε-amine of lysine residues on the protein surface, to form a stable amide bond.[4]

[5] The resulting TCO-labeled protein is then ready for the rapid and specific ligation with a

tetrazine-functionalized molecule.[1] The inclusion of a hydrophilic two-unit polyethylene glycol
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(PEG2) spacer enhances the solubility of the reagent in aqueous media and can reduce steric

hindrance during conjugation.[4][6]

Quantitative Data Summary
Successful and reproducible protein labeling relies on understanding the key quantitative

parameters of the reactions involved. The following tables summarize critical data for the TCO-

labeling of proteins.

Table 1: TCO-NHS Ester Labeling Parameters[1][7]

Parameter Value Notes

Reaction Time (TCO-NHS

ester)
1 hour at room temperature

For labeling of primary amines

on the protein.

pH Range (NHS ester

reaction)
pH 7-9

Optimal for the acylation of

primary amines.

TCO Stability in Aqueous

Buffer
Stable for weeks at 4°C

Allows for the storage of TCO-

labeled proteins.

Table 2: TCO-Tetrazine Ligation Parameters[1][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://broadpharm.com/product/bp-27908
https://www.interchim.fr/ft/M/MRU990.pdf
https://www.benchchem.com/pdf/TCO_Amine_Protein_Labeling_A_Detailed_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_TCO_Labeled_Proteins_and_Antibodies.pdf
https://www.benchchem.com/pdf/TCO_Amine_Protein_Labeling_A_Detailed_Guide_for_Researchers.pdf
https://vectorlabs.com/tco-tetrazine-conjugation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes

Reaction Kinetics (k) > 800 M⁻¹s⁻¹

Unparalleled by many other

bioorthogonal reactions,

enabling rapid labeling even at

low concentrations.

Conjugation Efficiency > 99%

Under optimal conditions, the

reaction proceeds to near

completion.

Reaction Time (TCO-Tetrazine) 30 - 120 minutes At room temperature or 4°C.

pH Range (TCO-Tetrazine

reaction)
pH 6.0-9.0

The click reaction is efficient

across a broad physiological

pH range.

Experimental Protocols
This section provides detailed methodologies for the two-stage process of protein labeling

using TCO-PEG2-acid and subsequent bioorthogonal ligation.

Protocol 1: Protein Modification with TCO-PEG2-acid via
EDC/NHS Chemistry
This protocol describes the functionalization of a target protein with TCO groups by activating

the carboxylic acid of TCO-PEG2-acid.

Materials:

Protein of interest (1-5 mg/mL)

Amine-free reaction buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.5)

Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

TCO-PEG2-acid

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)
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N-hydroxysuccinimide (NHS) or Sulfo-NHS

Anhydrous DMSO or DMF

Quenching buffer (1 M Tris-HCl, pH 8.0)

Desalting spin column or dialysis equipment

Procedure:

Buffer Exchange: If the protein is in a buffer containing primary amines (e.g., Tris or glycine),

exchange it into an amine-free reaction buffer. The final protein concentration should be

between 1-5 mg/mL.[1]

Prepare Reagent Stock Solutions: Immediately before use, prepare a 10 mM stock solution

of TCO-PEG2-acid, EDC, and NHS in anhydrous DMSO or DMF. These reagents are

moisture-sensitive, so allow them to warm to room temperature before opening to prevent

condensation.[8]

Activation of TCO-PEG2-acid:

In a reaction tube, combine the TCO-PEG2-acid with EDC and NHS in Activation Buffer.

The recommended molar ratio is typically 1:5:2.5 (TCO-PEG2-acid:EDC:NHS), but this

may require optimization.[8]

Incubate the reaction mixture for 15-30 minutes at room temperature with gentle mixing.

This step forms the reactive TCO-PEG2-NHS ester.

Labeling Reaction:

Immediately add the activated TCO-PEG2-NHS ester solution to the protein solution in the

amine-free reaction buffer (pH 7.5).

A starting point for the molar excess of the activated TCO-reagent to the protein is 20-fold,

though this may need to be optimized for each specific protein.[6]

Incubation: Incubate the reaction for 1 hour at room temperature with gentle mixing.
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Quench Reaction: Stop the reaction by adding the quenching buffer to a final concentration

of 50-100 mM. Incubate for 5 minutes at room temperature.[1]

Remove Excess Reagent: Purify the TCO-labeled protein from the unreacted reagents and

quenching buffer using a desalting spin column or dialysis.[1][7] The purified TCO-labeled

protein can be used immediately or stored at 4°C.

Protocol 2: Bioorthogonal Ligation of TCO-labeled
Protein with a Tetrazine Probe
This protocol describes the "click" reaction between the TCO-functionalized protein and a

tetrazine-containing molecule.

Materials:

Purified TCO-labeled protein

Tetrazine-labeled probe (e.g., fluorescent dye, biotin, drug molecule)

Reaction Buffer (e.g., PBS, pH 7.4)

Anhydrous DMSO or DMF

Desalting spin column or size-exclusion chromatography equipment (optional)

Procedure:

Prepare Tetrazine Probe Solution: Immediately before use, prepare a stock solution of the

tetrazine-labeled probe in an anhydrous solvent like DMSO or DMF.

Ligation Reaction:

To the TCO-labeled protein in the reaction buffer, add the tetrazine-labeled probe.

A slight molar excess of the tetrazine probe (e.g., 1.5 to 3-fold) over the TCO-labeled

protein is recommended to ensure complete reaction.
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Incubation: Incubate the reaction mixture for 30-120 minutes at room temperature or 4°C.

The reaction is often complete within 30 minutes.[6]

Purification (Optional): If necessary for downstream applications, remove the excess

unreacted tetrazine probe. This can be achieved using a desalting spin column for rapid

buffer exchange or size-exclusion chromatography for higher purity.[2]

Characterization: The final protein conjugate can be characterized by methods such as SDS-

PAGE, UV-Vis spectroscopy, or mass spectrometry to confirm successful labeling and

determine the degree of labeling.[7]

Diagrams
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Step 1: Protein Modification

Step 2: Bioorthogonal Ligation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15552585/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-protein-labeling-using-tco-peg2-acid
https://www.benchchem.com/product/b15552585?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. vectorlabs.com [vectorlabs.com]

4. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]

5. medchemexpress.com [medchemexpress.com]

6. interchim.fr [interchim.fr]

7. benchchem.com [benchchem.com]

8. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Protein Labeling
using TCO-PEG2-Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552585/docs#application-notes-and-protocols-for-
protein-labeling-using-tco-peg2-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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